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Compound of Interest

Compound Name: 4-tert-Butyl-3,6-dichloropyridazine

Cat. No.: B024430 Get Quote

CAS Number: 22808-29-3

This technical guide provides a comprehensive overview of 4-tert-Butyl-3,6-
dichloropyridazine, a substituted pyridazine derivative. The document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry, offering insights into its chemical properties, a plausible synthetic route, and its

potential as a biologically active compound.

Chemical and Physical Properties
4-tert-Butyl-3,6-dichloropyridazine is a halogenated heterocyclic compound. While extensive

experimental data for this specific molecule is not readily available in the public domain, its key

properties can be summarized and estimated based on available data from chemical suppliers

and analogous compounds.
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Property Value Source

Molecular Formula C₈H₁₀Cl₂N₂ [1]

Molecular Weight 205.08 g/mol [1]

Appearance
Colorless to yellow-brown

liquid or solid

Melting Point Not explicitly reported

Boiling Point Not explicitly reported

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dichloromethane.

Storage Conditions

Store in a cool, dry, and well-

ventilated area, away from

incompatible substances.

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-tert-Butyl-3,6-
dichloropyridazine is not explicitly described in the reviewed literature. However, a plausible

and efficient synthetic route can be proposed based on established methods for the synthesis

of substituted 3,6-dichloropyridazines. The general strategy involves the condensation of a

substituted maleic anhydride with a hydrazine source to form the corresponding

dihydroxypyridazine, followed by a chlorination step. A process for the analogous 4-isopropyl-

3,6-dichloropyridazine has been patented, providing a strong basis for this proposed synthesis.

[2]

Proposed Synthetic Pathway
A potential synthetic route to 4-tert-Butyl-3,6-dichloropyridazine is outlined below. This two-

step process starts from tert-butylmaleic anhydride.
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Step 1: Cyclocondensation Step 2: Chlorination

tert-Butylmaleic anhydride

4-tert-Butyl-3,6-dihydroxypyridazine

 Reflux 

Hydrazine hydrate 4-tert-Butyl-3,6-dihydroxypyridazine

4-tert-Butyl-3,6-dichloropyridazine

 Heat 

Phosphorus oxychloride (POCl3)
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Pre-clinical Investigation Workflow

4-tert-Butyl-3,6-
dichloropyridazine
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Cell-Based Assays
(e.g., Proliferation, Apoptosis)

Signaling Pathway Analysis
(e.g., Western Blot for

Phospho-proteins)

In Vivo Efficacy Studies
(e.g., Xenograft Models)

Lead Optimization
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Hypothetical Kinase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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